Cas no 1934680-24-6 (3-Amino-2,2-dimethyl-1-(2-methylfuran-3-yl)propan-1-ol)

• Product Name: 3-Amino-2,2-dimethyl-1-(2-methylfuran-3-yl)propan-1-ol
• CAS No: 1934680-24-6
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5277244
• Update Time: 2025-10-22

3-Amino-2,2-dimethyl-1-(2-methylfuran-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,2-dimethyl-1-(2-methylfuran-3-yl)propan-1-ol
• CID 130641375

• Inchi： 1S/C10H17NO2/c1-7-8(4-5-13-7)9(12)10(2,3)6-11/h4-5,9,12H,6,11H2,1-3H3
• InChI Key： FGOPOFNOBNEESF-UHFFFAOYSA-N
• SMILES： OC(C1C=COC=1C)C(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4

Additional information on 3-Amino-2,2-dimethyl-1-(2-methylfuran-3-yl)propan-1-ol

Compound CAS No. 1934680-24-6: 3-Amino-2,2-Dimethyl-1-(2-Methylfuran-3-Yl)Propan-1-Ol

3-Amino-2,2-dimethyl-1-(2-methylfuran-3-yl)propan-1-ol (CAS No. 1934680-24-6) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its amino alcohol functionality and the presence of a methylfuran substituent, which contributes to its diverse reactivity and potential applications.

The molecular structure of 3-Amino-2,2-dimethyl-1-(2-methylfuran-3-yl)propan-1-Ol comprises a central propane backbone with an amino group (-NH₂) at the third position and a hydroxyl group (-OH) at the first position. The second carbon is substituted with two methyl groups, while the first carbon is attached to a 2-methylfuran ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 1934680-24-6 in drug discovery efforts. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The amino alcohol functionality of this compound allows for facile modifications, enabling the creation of diverse derivatives with enhanced pharmacokinetic profiles.

In addition to its pharmaceutical applications, 3-Amino-2,2-dimethyl-1-(2-methylfuran-3-Yl)Propan-Ol has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications.

The synthesis of CAS No. 1934680-24-X typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 3-Amino... compounds like CAS No. 1934680-X-X-X. Studies suggest that under certain conditions, these compounds can undergo microbial degradation, reducing their persistence in aquatic environments. However, further research is needed to fully understand their environmental impact.

In conclusion, Compound CAS No. 1934680-X-X-X, or 3-Amino..., represents a valuable chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as an important compound in modern chemistry.